Cas no 951894-09-0 (3-(4-Bromo-2-fluorophenyl)-1-propene)

• Product Name: 3-(4-Bromo-2-fluorophenyl)-1-propene
• CAS No: 951894-09-0
• MF: C₉H₈BrF
• MW: 215.062225341797
• CID: 4722807
• PubChem ID: 24722089
• Update Time: 2025-07-23

3-(4-Bromo-2-fluorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-fluorophenyl)-1-propene
• FCH1393558
• 1-ALLYL-4-BROMO-2-FLUOROBENZENE

• MDL： MFCD09801298
• Inchi： 1S/C9H8BrF/c1-2-3-7-4-5-8(10)6-9(7)11/h2,4-6H,1,3H2
• InChI Key： JAXNPZRXQGFHMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC=C

Computed Properties

• Exact Mass: 213.97934g/mol
• Monoisotopic Mass: 213.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-Bromo-2-fluorophenyl)-1-propene

Introduction to 3-(4-Bromo-2-fluorophenyl)-1-propene (CAS No. 951894-09-0)

3-(4-Bromo-2-fluorophenyl)-1-propene, identified by the Chemical Abstracts Service Number (CAS No.) 951894-09-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of arylalkenes, characterized by the presence of a phenyl ring substituted with bromine and fluorine atoms, linked to a propene backbone. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceuticals and agrochemicals.

The bromo and fluoro substituents on the phenyl ring play a crucial role in modulating the electronic properties and reactivity of the molecule. The bromine atom, being highly electronegative, exerts a strong electron-withdrawing effect, which can influence the regioselectivity of subsequent chemical reactions. On the other hand, the fluorine atom, while also electronegative, introduces additional steric hindrance and can participate in hydrogen bonding interactions, making it a versatile tool for fine-tuning molecular interactions.

The propene moiety at the other end of the molecule provides a site for further functionalization, enabling the construction of more intricate molecular architectures. This flexibility makes 3-(4-bromo-2-fluorophenyl)-1-propene a preferred building block for chemists working on drug discovery and material science applications.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from arylalkene scaffolds. The structural motif of 3-(4-bromo-2-fluorophenyl)-1-propene has been explored in several research studies aimed at identifying new pharmacophores with potential biological activity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

One notable application of 3-(4-bromo-2-fluorophenyl)-1-propene is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating the 4-bromo-2-fluorophenyl group into kinase inhibitors, researchers can enhance binding affinity and selectivity towards target proteins. The propene backbone allows for further modifications to optimize pharmacokinetic properties, such as solubility and metabolic stability.

Another area where 3-(4-bromo-2-fluorophenyl)-1-propene has shown promise is in the development of fluorescent probes for cellular imaging. The combination of bromine and fluorine substituents can be exploited to design probes that exhibit desirable photophysical properties, such as high quantum yield and excellent photostability. These probes are essential tools for studying biological processes at the molecular level.

The synthetic methodologies for preparing 3-(4-bromo-2-fluorophenyl)-1-propene have also been refined in recent years. One common approach involves the palladium-catalyzed cross-coupling reaction between 4-bromo-2-fluoroiodobenzene and allenoate esters. This method offers high yields and good regioselectivity, making it suitable for large-scale production. Additionally, transition-metal-catalyzed functionalization strategies have been employed to introduce further substituents onto the propene backbone.

The versatility of 3-(4-bromo-2-fluorophenyl)-1-propene extends beyond pharmaceutical applications. In materials science, this compound has been used as a precursor for synthesizing liquid crystals and organic semiconductors. The rigid aromatic ring system combined with the flexible alkene moiety allows for precise control over molecular packing and electronic properties, which are crucial for optimizing material performance.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 3-(4-bromo-2-fluorophenyl)-1-propene based on virtual screening techniques. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly identify promising candidates for further experimental validation. This approach has significantly accelerated the drug discovery process by narrowing down candidate pools based on predicted binding affinities and physicochemical properties.

The environmental impact of synthesizing and using 3-(4-bromo-2-fluorophenyl)-1-propene is another important consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic methods that employ recyclable catalysts or solvent-free reactions have been explored to improve sustainability.

In conclusion,3-(4-bromo-2-fluorophenyl)-1-propene (CAS No. 951894-09-0) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and beyond. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound,3-(4-bromo-2-fluorophenyl)-1-propene is expected to remain a cornerstone in synthetic organic chemistry.